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Compound of Interest

Compound Name: 16-Bromohexadecanal

CAS No.: 651034-07-0

Cat. No.: B12593546

Get Quote

Long-chain bromo-aldehydes are a class of organic molecules characterized by two distinct

and synthetically valuable functional groups: a terminal aldehyde and a bromine atom situated

elsewhere along an extended aliphatic chain. This bifunctional nature makes them powerful

intermediates in organic synthesis, particularly within the realms of pharmaceutical sciences

and materials research. The aldehyde group serves as a versatile handle for carbon-carbon

bond formation, derivatization into other functional groups, and bioconjugation. Simultaneously,

the alkyl bromide provides a reactive site for nucleophilic substitution or the formation of

organometallic reagents.

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of the synthesis, purification, characterization, and synthetic utility of

long-chain bromo-aldehydes. We will delve into the causality behind experimental choices,

offering field-proven insights to empower scientists in leveraging these unique building blocks

for the construction of complex molecular architectures.

Part 1: Strategic Synthesis of Long-Chain Bromo-
Aldehydes
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The primary challenge in synthesizing these molecules lies in selectively manipulating one end

of a long-chain precursor without affecting the functionality at the other end. The choice of

synthetic route is dictated by the availability of starting materials, desired chain length, and the

specific position of the bromine atom.

Oxidative Cleavage via Ozonolysis: A Preferred Method
Ozonolysis followed by a reductive workup is arguably the most reliable and high-yielding

method for generating a terminal aldehyde from a corresponding terminal alkene.[1][2] This

strategy is particularly effective when starting from a readily available long-chain α-olefin that

has been previously brominated at a desired position.

Causality and Expertise: The reaction is initiated at a very low temperature (-78 °C) to control

the exothermic reaction and stabilize the highly reactive molozonide and subsequent ozonide

intermediates.[3][4] The choice of a reductive workup is critical; agents like dimethyl sulfide

(DMS) or triphenylphosphine (PPh₃) are used to cleave the ozonide to the desired aldehyde

without over-oxidizing it to a carboxylic acid, which would occur with an oxidative workup (e.g.,

using H₂O₂).[1][2][3] DMS is often preferred because its byproduct, dimethyl sulfoxide (DMSO),

is water-soluble and easily removed during aqueous workup.[3]

Experimental Protocol: Synthesis of 11-Bromoundecanal from 11-Bromo-1-undecene

Setup: A three-necked round-bottom flask equipped with a gas inlet tube, a drying tube, and

a magnetic stirrer is charged with 11-bromo-1-undecene (1.0 eq) dissolved in a 1:1 mixture

of CH₂Cl₂/MeOH.

Ozonolysis: The solution is cooled to -78 °C using a dry ice/acetone bath. Ozone gas is

bubbled through the solution until a persistent blue color indicates a slight excess of ozone.

Quenching: The ozone flow is stopped, and the solution is purged with dry nitrogen or

oxygen for 10-15 minutes to remove excess ozone.

Reductive Workup: Dimethyl sulfide (DMS, 1.5 eq) is added slowly to the cold solution. The

reaction mixture is allowed to warm slowly to room temperature and stirred for 4-6 hours.

Workup & Isolation: The solvent is removed under reduced pressure. The residue is taken up

in diethyl ether and washed sequentially with water and brine. The organic layer is dried over
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anhydrous MgSO₄, filtered, and concentrated to yield the crude 11-bromoundecanal.

Diagram: Ozonolysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12593546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

